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Compound of Interest

Compound Name: 4-O-Demethylisokadsurenin D

Cat. No.: B14749493

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-0O-Demethylisokadsurenin D is a dibenzocyclooctadiene lignan, a class of bioactive natural
products found in plants of the Schisandraceae family, such as Kadsura longipedunculata.
Lignans from this family are of significant interest to the pharmaceutical industry due to their
diverse pharmacological activities, including hepatoprotective, anti-inflammatory, and antiviral
properties. Understanding the biosynthetic pathway of these complex molecules is crucial for
their sustainable production through metabolic engineering and synthetic biology approaches.
This technical guide provides a comprehensive overview of the proposed biosynthetic pathway
of 4-O-Demethylisokadsurenin D, supported by available scientific evidence, detailed
experimental protocols, and quantitative data.

Proposed Biosynthetic Pathway of 4-O-
Demethylisokadsurenin D

The biosynthesis of 4-O-Demethylisokadsurenin D is proposed to originate from the general

phenylpropanoid pathway, leading to the formation of monolignol precursors. These precursors
then undergo a series of enzymatic reactions to form the characteristic dibenzocyclooctadiene

scaffold, followed by specific tailoring reactions.
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Part 1: The Phenylpropanoid Pathway - Synthesis of
Coniferyl Alcohol

The journey begins with the aromatic amino acid L-phenylalanine, which is channeled into the
phenylpropanoid pathway. A series of enzymatic steps, including deamination, hydroxylation,
and methylation, lead to the formation of key monolignols. The primary precursor for the
biosynthesis of dibenzocyclooctadiene lignans is believed to be coniferyl alcohol.
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demethylisokadsurenin-d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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